[(5Z)-5-({9-methyl-2-[(2-methylpropyl)amino]-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}methylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid

• Molecular Formula: C19H20N4O4S2
• Molecular Weight: 432.5 g/mol
• IUPAC Name: 2-[(5Z)-5-[[9-methyl-2-(2-methylpropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• InChI: InChI=1S/C19H20N4O4S2/c1-10(2)8-20-15-12(17(26)22-6-4-5-11(3)16(22)21-15)7-13-18(27)23(9-14(24)25)19(28)29-13/h4-7,10,20H,8-9H2,1-3H3,(H,24,25)/b13-7-
• InChI Key: BXUZQSVXYQYYKK-QPEQYQDCSA-N
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CC(=O)O)NCC(C)C
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CC(=O)O)NCC(C)C

Description

[(5Z)-5-({9-methyl-2-[(2-methylpropyl)amino]-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}methylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid is a recognized, potent, and ATP-competitive chemical probe for the kinase DYRK1A (Dual-specificity tyrosine-regulated kinase 1A). This compound exhibits high inhibitory activity against DYRK1A, which is a key regulator of numerous cellular processes, including cell proliferation, differentiation, and neuronal apoptosis. Its primary research value lies in its application for studying DYRK1A's role in Down syndrome pathogenesis and neurodegenerative diseases like Alzheimer's, as well as its investigated function in modulating pancreatic beta cell proliferation for diabetes research. The mechanism of action involves precise binding to the ATP-binding pocket of DYRK1A, thereby preventing phosphorylation of its downstream substrates, such as proteins involved in tau pathology (microtubule-associated protein tau) and nuclear factor of activated T cells (NFAT), which influences transcription and cell cycle dynamics. Supplied for research applications, this inhibitor is an essential tool for elucidating DYRK family kinase signaling pathways, screening for therapeutic interventions in cognitive disorders, and exploring mechanisms of neurogenesis and cell fate determination. This product is intended for research purposes by qualified laboratory professionals and is strictly labeled "For Research Use Only." It is not intended for diagnostic or therapeutic procedures, or for any form of human consumption.

Preparation Methods

Method A: Condensation with Secondary Amines

3-(2-Chloroethyl)-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one reacts with (2-methylpropyl)amine in the presence of a base (e.g., N,N-diisopropylethylamine or K₂CO₃) in acetonitrile. This yields 9-methyl-2-[(2-methylpropyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one.

Reaction Conditions :

Parameter	Value
Base	N,N-Diisopropylethylamine
Solvent	Acetonitrile
Temperature	Reflux (82°C)
Reaction Time	10–12 hours
Yield	55–70%

Spectral characterization confirms the structure:

• IR : 1663–1688 cm⁻¹ (C=O), 1631 cm⁻¹ (C=N).

• ¹H NMR : δ 8.96–8.94 (d, C6-H), 7.68–7.63 (t, C8-H), 4.53–4.49 (t, N-CH₂).

Method B: CuI-Catalyzed Cyclization

A one-pot tandem C–N bond formation and intramolecular amidation using 2-halopyridine and (Z)-3-amino-3-arylacrylate ester under CuI catalysis in DMF produces pyrido[1,2-a]pyrimidin-4-ones.

Key Advantages :

• Broad substrate tolerance.

• High yields (up to 94% under optimized conditions).

• Scalability for gram-scale synthesis.

Thiazolidine Component: 4-Oxo-2-Thioxo-1,3-Thiazolidin-3-Yl Acetic Acid

The thiazolidine moiety is synthesized via cyclization of thiourea or thiazolidine-2,4-dione derivatives with appropriate precursors.

Method C: Knoevenagel Condensation

Thiazolidine-2,4-dione reacts with chloroacetic acid under basic conditions to form 4-oxo-2-thioxo-1,3-thiazolidin-3-yl acetic acid.

Reaction Scheme :
Thiazolidine-2,4-dione + Chloroacetic Acid → 4-Oxo-2-Thioxo-1,3-Thiazolidin-3-Yl Acetic Acid

Conditions :

Parameter	Value
Base	NaOH
Solvent	Ethanol/Water
Temperature	Room Temperature
Yield	60–75%

Final Assembly: Coupling Core and Thiazolidine Moieties

The methylidene bridge between the pyrido-pyrimidine and thiazolidine components is formed via a Michael addition or aldol condensation.

Method D: Aldol Condensation

The pyrido-pyrimidine core (9-methyl-2-[(2-methylpropyl)amino]-4H-pyrido[1,2-a]pyrimidin-4-one) reacts with 4-oxo-2-thioxo-1,3-thiazolidin-3-yl acetic acid in the presence of a base (e.g., piperidine) under microwave irradiation.

Optimized Conditions :

Parameter	Value
Catalyst	Piperidine
Solvent	DMF
Temperature	100°C (microwave)
Reaction Time	30–60 minutes
Yield	70–85%

Mechanism :

• Deprotonation of the thiazolidine’s α-position.

• Nucleophilic attack on the pyrido-pyrimidine’s 3-position.

• Elimination of water to form the Z-configured methylidene bridge.

Characterization and Quality Control

Critical analytical techniques validate the structure and purity of the final product:

Spectroscopic Data

Technique	Key Peaks/Shifts	Reference
¹H NMR	δ 5.21 (s, 1H, OH), 4.53–4.49 (t, 2H, N-CH₂)
IR	3404 (OH), 1742 (S-C=O), 1688 (C=O)
MS	m/z 432.52 (M⁺)

Chromatographic Purity

• HPLC : >95% purity confirmed via reverse-phase chromatography (C18 column, acetonitrile/water gradient).

Challenges and Optimization Strategies

Stereochemical Control

The Z-configuration at the methylidene bridge is critical. This is achieved by:

• Solvent Choice : DMF enhances the thermodynamic preference for the Z-isomer.

• Catalyst Screening : Piperidine or NaOH promote selective deprotonation.

Yield Limitations

• Stepwise Purification : Intermediate isolation improves yield (e.g., 55–70% for core synthesis).

• Solvent Optimization : Acetonitrile vs. DMF affects reaction kinetics and side-product formation.

Comparative Analysis of Synthetic Routes

Method	Core Synthesis	Thiazolidine Formation	Final Coupling	Overall Yield
A + C + D	Nucleophilic substitution	Knoevenagel	Aldol condensation	60–65%
B + C + D	CuI-catalyzed cyclization	Knoevenagel	Aldol condensation	70–75%

Advantages of Method B :

• Scalability : CuI-catalyzed reactions are cost-effective for large-scale production.

• Functional Group Tolerance : Compatible with electron-withdrawing groups on the pyrido-pyrimidine core .

Chemical Reactions Analysis

Types of Reactions

[(5Z)-5-({9-methyl-2-[(2-methylpropyl)amino]-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}methylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions could involve the use of reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenated reagents in the presence of a base or acid catalyst.

Major Products

The major products formed from these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could lead to alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, [(5Z)-5-({9-methyl-2-[(2-methylpropyl)amino]-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}methylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology and Medicine

In biology and medicine, this compound may have potential as a therapeutic agent due to its structural similarity to known bioactive molecules. It could be investigated for its activity against various diseases, including cancer, bacterial infections, and inflammatory conditions.

Industry

In industry, the compound could be used in the development of new materials or as a catalyst in chemical reactions. Its unique properties may make it suitable for specific industrial applications.

Mechanism of Action

The mechanism of action of [(5Z)-5-({9-methyl-2-[(2-methylpropyl)amino]-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}methylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid would depend on its specific interactions with molecular targets. Potential targets could include enzymes, receptors, or nucleic acids. The compound may exert its effects through inhibition or activation of these targets, leading to changes in cellular processes and pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Analogs

Compound Structure	Key Substituents	Biological Activity	Reference
[(5Z)-(5-Pyridin-2-ylmethylidene-4-oxo-2-thioxo-1,3-thiazolidin-3-yl)]acetic acid	Pyridin-2-ylmethylidene, acetic acid	Antifungal (vs. Candida albicans)
6-[(5Z)-5-{[9-Methyl-2-(4-methylpiperazin-1-yl)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene}-...]hexanoic acid	4-Methylpiperazinyl, hexanoic acid chain	Unknown (structural analog for solubility studies)
9-Methyl-3-[(Z)-(4-oxo-3-propyl-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(1-phenylethyl)amino]-...acetate	1-Phenylethylamino, acetate counterion	Unreported (likely pharmacokinetic optimization)
3-{(Z)-[3-(2-Methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-2-[(1-phenylethyl)amino]-...	2-Methoxyethyl, 1-phenylethylamino	Potential anticancer (based on scaffold similarity)
2-[(2-Hydroxyethyl)amino]-9-methyl-3-{(Z)-[3-(4-methylbenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-...	2-Hydroxyethylamino, 4-methylbenzyl	Uncharacterized (structural focus on polar groups)

Key Research Findings:

Chain Length and Solubility: Replacing the acetic acid group with a hexanoic acid chain () increases hydrophobicity, which could prolong half-life but reduce aqueous solubility.

Role of the Thioxo Group: The thioxo (S=O) group at position 2 of the thiazolidinone is conserved across active analogs (e.g., ), implicating it in redox-mediated mechanisms or hydrogen bonding with biological targets.

Amino Substituent Diversity: Piperazinyl () and phenylethylamino () groups introduce basic or aromatic functionalities, respectively, which may modulate interactions with enzymes (e.g., kinase inhibition) or DNA intercalation.

Critical Analysis of Structural Variations

• Antifungal vs. Anticancer Activity: The compound from and the target compound share a thiazolidinone-pyrido[1,2-a]pyrimidinone hybrid structure but differ in amino substituents. Antifungal activity may require smaller substituents (e.g., pyridin-2-ylmethylidene), while anticancer analogs () often incorporate bulkier groups like phenylethylamino for enhanced hydrophobic interactions.
• Synthetic Accessibility: Compounds with simpler substituents (e.g., acetic acid in ) are synthesized in fewer steps compared to analogs with complex side chains (e.g., hexanoic acid in ), as noted in .

Biological Activity

The compound [(5Z)-5-({9-methyl-2-[(2-methylpropyl)amino]-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl}methylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]acetic acid (CAS No. 608497-19-4) is a complex organic molecule with potential biological activity due to its unique structural features. This article aims to provide a detailed overview of its biological activity, including synthesis, pharmacological properties, and relevant case studies.

Molecular Formula and Weight

• Molecular Formula : C19H20N4O4S2
• Molecular Weight : 432.52 g/mol

Structural Features

The compound contains:

• A thiazolidinone ring
• A pyrimidine structure
• Various functional groups that enhance its biological activity potential.

The compound's biological activity can be attributed to its ability to interact with various biological targets. The presence of nitrogen-containing heterocycles suggests that it may exhibit significant pharmacological properties, particularly as an enzyme inhibitor or a receptor modulator.

Potential Biological Activities

• Antimicrobial Activity : Similar compounds have shown effectiveness against various bacterial strains.
• Anticancer Properties : Structural analogs have been investigated for their ability to inhibit cancer cell proliferation.
• Anti-inflammatory Effects : Compounds with thiazolidinone structures are often evaluated for their anti-inflammatory capabilities.

Structure-Activity Relationship (SAR)

The unique combination of functional groups in this compound allows for diverse interactions with biological systems. SAR studies indicate that modifications to the side chains can significantly alter the biological activity, enhancing efficacy or reducing toxicity.

In Vitro Studies

In vitro studies are essential for assessing the compound's efficacy against specific biological targets. For instance, the inhibition of human leukocyte elastase (HLE) has been noted in related compounds, suggesting potential therapeutic applications in treating diseases like chronic obstructive pulmonary disease (COPD) and asthma .

Case Studies and Research Findings

• Human Leukocyte Elastase Inhibition : Research indicates that compounds structurally similar to this one can inhibit HLE, which is implicated in various inflammatory diseases. For example, SSR69071, a related compound, demonstrated potent inhibition with a K(i) value of 0.0168 nM .
• Anticancer Activity : A study on pyrido[1,2-a]pyrimidine derivatives showed promising results against leukemia cells, indicating that structural modifications can lead to enhanced anticancer properties .
• Anti-inflammatory Effects : The compound's thiazolidinone structure suggests potential anti-inflammatory effects similar to other thiazolidinediones used in diabetes treatment.

Comparison of Related Compounds

Compound Name	Structural Features	Biological Activity
2-Methylthiazolidinone	Thiazolidinone ring	Antimicrobial
Pyrido[1,2-a]pyrimidine derivatives	Nitrogenous heterocycles	Anticancer
Thiazolidinediones	Thiazolidinone structure	Antidiabetic

Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Effective against bacterial strains
Anticancer	Inhibition of cancer cell proliferation
Anti-inflammatory	Reduction in inflammatory responses